AD80
AD80
AD80 is a multikinase inhibitor. It potently targets human RET, BRAF, S6K, and SRC.
Brand Name:
Vulcanchem
CAS No.:
1384071-99-1
VCID:
VC0517187
InChI:
InChI=1S/C22H19F4N7O/c1-11(2)33-20-17(19(27)28-10-29-20)18(32-33)12-3-6-14(7-4-12)30-21(34)31-16-9-13(22(24,25)26)5-8-15(16)23/h3-11H,1-2H3,(H2,27,28,29)(H2,30,31,34)
SMILES:
CC(C)N1C2=NC=NC(=C2C(=N1)C3=CC=C(C=C3)NC(=O)NC4=C(C=CC(=C4)C(F)(F)F)F)N
Molecular Formula:
C22H19F4N7O
Molecular Weight:
473.44
AD80
CAS No.: 1384071-99-1
Cat. No.: VC0517187
Molecular Formula: C22H19F4N7O
Molecular Weight: 473.44
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AD80 is a multikinase inhibitor. It potently targets human RET, BRAF, S6K, and SRC. |
|---|---|
| CAS No. | 1384071-99-1 |
| Molecular Formula | C22H19F4N7O |
| Molecular Weight | 473.44 |
| IUPAC Name | 1-[4-(4-amino-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-3-yl)phenyl]-3-[2-fluoro-5-(trifluoromethyl)phenyl]urea |
| Standard InChI | InChI=1S/C22H19F4N7O/c1-11(2)33-20-17(19(27)28-10-29-20)18(32-33)12-3-6-14(7-4-12)30-21(34)31-16-9-13(22(24,25)26)5-8-15(16)23/h3-11H,1-2H3,(H2,27,28,29)(H2,30,31,34) |
| Standard InChI Key | CYORWDWRQMVGHN-UHFFFAOYSA-N |
| SMILES | CC(C)N1C2=NC=NC(=C2C(=N1)C3=CC=C(C=C3)NC(=O)NC4=C(C=CC(=C4)C(F)(F)F)F)N |
| Appearance | Solid powder |
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